Cas no 408517-51-1 (1H-Pyrrole,2,3-dihydro-1-methyl-5-propyl-(9CI))

• Product name: 1H-Pyrrole,2,3-dihydro-1-methyl-5-propyl-(9CI)
• CAS No: 408517-51-1
• MF: C₈H₁₅N
• MW: 125.211402177811
• CID: 1017720
• PubChem ID: 44718756

1H-Pyrrole,2,3-dihydro-1-methyl-5-propyl-(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole,2,3-dihydro-1-methyl-5-propyl-(9CI)
• 1H-PYRROLE, 2,3-DIHYDRO-1-METHYL-5-PROPYL-
• SCHEMBL20454499
• DB-268107
• 408517-51-1

• Inchi： InChI=1S/C8H15N/c1-3-5-8-6-4-7-9(8)2/h6H,3-5,7H2,1-2H3
• InChI Key： JYYJJYQUXQTWJQ-UHFFFAOYSA-N
• SMILES： CCCC1=CCCN1C

Computed Properties

• Exact Mass: 125.12
• Monoisotopic Mass: 125.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 116
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 3.2A^2